N-(2,6-diethylphenyl)-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C18H20N2O4/c1-3-13-6-5-7-14(4-2)18(13)19-17(21)12-24-16-10-8-15(9-11-16)20(22)23/h5-11H,3-4,12H2,1-2H3,(H,19,21)
• InChI Key: YZQDHCLHJACKFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)COC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N-(2,6-diethylphenyl)-2-(4-nitrophenoxy)acetamide, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) used to treat pain and inflammation in conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. Diclofenac is widely used in the medical field due to its potent anti-inflammatory and analgesic effects.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are responsible for causing inflammation, pain, and fever. By inhibiting the activity of COX enzymes, Diclofenac reduces the production of prostaglandins, which in turn reduces inflammation, pain, and fever.
Biochemical and Physiological Effects
Diclofenac has various biochemical and physiological effects on the body. It has been shown to reduce the production of prostaglandins, which is responsible for reducing inflammation, pain, and fever. Additionally, Diclofenac has been shown to reduce the production of cytokines, which are responsible for causing inflammation. Diclofenac has also been shown to reduce the activity of neutrophils, which are responsible for causing tissue damage during inflammation.

Advantages and Limitations for Lab Experiments

Diclofenac has various advantages and limitations for lab experiments. One of the advantages of Diclofenac is its potent anti-inflammatory and analgesic effects, which make it an effective tool for studying inflammation and pain in animal models. Additionally, Diclofenac has a well-established safety profile, which makes it a reliable tool for studying inflammation and pain in animal models. However, one of the limitations of Diclofenac is that it can interfere with the production of prostaglandins, which can affect various physiological processes in the body. Therefore, it is important to use Diclofenac with caution in lab experiments.

Future Directions

There are various future directions for the study of Diclofenac. One of the future directions is to study the long-term effects of Diclofenac on the body. Additionally, there is a need to study the effects of Diclofenac on different types of inflammation and pain. Furthermore, there is a need to develop new formulations of Diclofenac that can improve its efficacy and safety profile. Lastly, there is a need to study the effects of Diclofenac on different physiological processes in the body to better understand its mechanism of action.
Conclusion
In conclusion, Diclofenac is a potent anti-inflammatory and analgesic drug that has been extensively studied in the field of pharmacology. It works by inhibiting the activity of COX enzymes, which reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever. Diclofenac has various advantages and limitations for lab experiments, and there are various future directions for the study of Diclofenac.

Synthesis Methods

Diclofenac is synthesized by a multi-step process that involves the reaction of 2,6-diethylphenol with 4-chloronitrobenzene to form 2-(4-nitrophenoxy)-6-ethylphenol. This intermediate is then reacted with acetic anhydride to form N-(2,6-diethylphenyl)-2-(4-nitrophenoxy)acetamide, which is the final product.

Scientific Research Applications

Diclofenac has been extensively studied in the field of pharmacology and has shown promising results in various scientific research applications. It has been shown to be effective in reducing inflammation and pain in conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. Additionally, Diclofenac has been used in the treatment of postoperative pain, menstrual cramps, and migraine headaches.